Cas no 110187-13-8 (Methyl 7,12-dioxooctadecanoate)

• Product Name: Methyl 7,12-dioxooctadecanoate
• CAS No: 110187-13-8
• MF: C₁₉H₃₄O₄
• MW: 326.470866680145
• CID: 1191615
• PubChem ID: 13887314
• Update Time: 2025-04-20

Methyl 7,12-dioxooctadecanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 7,12-dioxooctadecanoate
• DTXSID20551882
• 110187-13-8

• Inchi： 1S/C19H34O4/c1-3-4-5-7-12-17(20)14-10-11-15-18(21)13-8-6-9-16-19(22)23-2/h3-16H2,1-2H3
• InChI Key： UAJNUYDNMGQMAS-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)CCCCC(CCCCCC(=O)OC)=O

Computed Properties

• Exact Mass: 326.24582
• Monoisotopic Mass: 326.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters